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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675

This technical guide provides a comprehensive overview of (-)-Bromocyclen, an
organochlorine insecticide. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, physicochemical properties,
biological activity, and relevant experimental protocols.

Chemical Identity

IUPAC Name: 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene[1]

Synonyms: A comprehensive list of synonyms for Bromocyclen is provided in the table below.
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Synonym

Reference

(-)-Bromocyclen

User Request

Alugan

(112131

Bromociclen

[1](2]31[5]

Bromociclene

[1]

Bromocicleno

[1]

Bromociclenum

[1]

Bromodan

[1](21(3]

5-(bromomethyl)-1,2,3,4,7,7-hexachloro-2-

norbornene

[1](6]

5-Bromomethyl-1,2,3,4,7,7-
hexachlorobicyclo(2.2.1)heptene

[1]

Bromomethylhexachlorobicycloheptene

[1]

ENT-23393

[1](21[3]

SD-2774

[1](21[3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Bromocyclen.
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Property Value Reference
Molecular Formula CsHsBrCle [1]
Molecular Weight 393.75 g/mol [6]

CAS Number 1715-40-8 [1][21[6]
Appearance Solid (predicted)

Melting Point 77.0 °C (predicted) [4]

Boiling Point 372.84£37.0 °C (Predicted) [4]

Density 1.95+0.1 g/cm3 (Predicted) [4107]
XLogP3 4.4 [1][4]

Biological Activity and Mechanism of Action

Bromocyclen is a hon-systemic insecticide and acaricide. Its mode of action involves the non-
competitive antagonism of the gamma-aminobutyric acid (GABA) receptor, a ligand-gated ion
channel. Specifically, Bromocyclen is believed to bind to the picrotoxinin site within the chloride
ion channel of the GABA-A receptor. This binding event blocks the influx of chloride ions, which
is the normal response to GABA binding. The disruption of this inhibitory signaling pathway
leads to hyperexcitability of the central nervous system in insects, resulting in convulsions and
death.

Experimental Protocols
Enantioselective Synthesis of (-)-Bromocyclen

A detailed experimental protocol for the specific enantioselective synthesis of (-)-Bromocyclen
is not readily available in the reviewed literature. However, a general approach for the
synthesis of related cyclodiene insecticides involves a Diels-Alder reaction between
hexachlorocyclopentadiene and an appropriate dienophile, followed by functional group
manipulation. For the enantioselective synthesis of (-)-Bromocyclen, a chiral auxiliary or a
chiral catalyst would be required to induce stereoselectivity in the key bond-forming step.

Representative Synthetic Scheme (Hypothetical):
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A plausible, though not experimentally verified, approach could involve the following conceptual
steps:

» Preparation of a Chiral Dienophile: A suitable dienophile containing a bromine source and a
chiral auxiliary is synthesized.

o Asymmetric Diels-Alder Reaction: The chiral dienophile undergoes a Diels-Alder reaction
with hexachlorocyclopentadiene, promoted by a Lewis acid catalyst, to form the
bicyclo[2.2.1]heptene core with high stereoselectivity.

o Removal of the Chiral Auxiliary: The chiral auxiliary is cleaved from the cycloadduct to yield
an enantiomerically enriched precursor.

» Final Functionalization: Further chemical modifications, if necessary, are performed to yield
(-)-Bromocyclen.

Insecticide Activity Bioassay

This protocol is adapted from general procedures for determining the toxicity of insecticides to
insect pests.[8][9][10]

Objective: To determine the median lethal concentration (LC50) of (-)-Bromocyclen against a
target insect species (e.g., Aedes aegypti larvae).

Materials:

e (-)-Bromocyclen

o Acetone (analytical grade)
 Distilled water

o 24-well plates

o Micropipettes

e Third-instar larvae of the target insect species
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e |ncubator
Procedure:

o Preparation of Stock Solution: Prepare a 1% (w/v) stock solution of (-)-Bromocyclen in
acetone.

 Serial Dilutions: Perform serial dilutions of the stock solution with distilled water to obtain a
range of test concentrations (e.g., 100, 50, 25, 12.5, 6.25, and 3.125 pg/mL). A control
solution of distilled water with the same percentage of acetone as the highest test
concentration should also be prepared.

o Exposure: To each well of a 24-well plate, add 1 mL of the respective test or control solution.
Carefully transfer 10 third-instar larvae into each well.

 Incubation: Incubate the plates at a constant temperature (e.g., 25 = 2 °C) and a 12:12 hour
light:dark photoperiod.

o Mortality Assessment: After 24 and 48 hours, count the number of dead larvae in each well.
Larvae are considered dead if they are immobile and do not respond to gentle probing.

o Data Analysis: Calculate the percentage mortality for each concentration, correcting for any
control mortality using Abbott's formula. Determine the LC50 value using probit analysis.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of (-)-Bromocyclen and a typical
experimental workflow for its evaluation.
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Caption: Inhibition of the GABA-A Receptor by (-)-Bromocyclen.
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Caption: Experimental Workflow for Insecticide Bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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